Cas no 1261598-76-8 (2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261598-76-8
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4983424
• Update Time: 2025-10-12

2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H9F6NO/c1-22-12-11(10(6-7-21-12)14(18,19)20)8-2-4-9(5-3-8)13(15,16)17/h2-7H,1H3
• InChI Key： LJKDYINPARCYRO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C1C=CC(C(F)(F)F)=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 321.05883288 g/mol
• Monoisotopic Mass: 321.05883288 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1
• Molecular Weight: 321.22

Additional information on 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine

2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine: A Promising Molecular Scaffold in Modern Medicinal Chemistry

2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine, with the CAS number 1261598-76-8, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its pyridine ring substituted with multiple trifluoromethyl groups and a methoxy functional group, exemplifies the strategic design of multifunctional molecules for therapeutic applications. Recent advancements in synthetic methodologies and computational modeling have enabled researchers to explore its potential in various biological systems, positioning it as a promising candidate for drug development.

The structural complexity of 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromdeyl)phenyl)pyridine lies in the strategic placement of electron-withdrawing trifluoromethyl groups at positions 4 and 3 of the pyridine ring. These groups not only modulate the electronic properties of the molecule but also influence its interaction with biological targets. The presence of the methoxy group at position 2 further enhances the molecule's polarity, contributing to its solubility and bioavailability. Such structural features are critical in determining the pharmacokinetic profile and therapeutic efficacy of the compound.

Recent studies have highlighted the role of 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine in modulating inflammatory pathways. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the NF-κB signaling pathway, a key mediator of inflammation. The trifluoromethyl substitutions were found to enhance the molecule's binding affinity to the IKKβ kinase, a critical component of the NF-κB complex. This finding underscores the importance of fluorinated moieties in the design of anti-inflammatory agents.

Moreover, the molecule's potential in neurodegenerative disease research has been extensively explored. A 2024 study published in ACS Chemical Neuroscience reported that 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine exhibited neuroprotective effects in cellular models of Parkinson's disease. The compound was shown to reduce oxidative stress and mitochondrial dysfunction, suggesting its therapeutic potential in neurodegenerative disorders. The trifluoromethyl groups were hypothesized to stabilize the molecule's interaction with mitochondrial proteins, thereby enhancing its biological activity.

The synthesis of 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine has been optimized using microwave-assisted protocols, which significantly improve reaction efficiency and reduce byproduct formation. A 2023 article in Organic & Biomolecular Chemistry described a one-pot synthesis method involving the coupling of a trifluoromethylated phenylboronic acid with a substituted pyridine derivative. This approach not only streamlines the synthesis process but also ensures high stereochemical control, which is crucial for the compound's biological activity.

Computational studies have further elucidated the molecular mechanisms underlying the compound's activity. Molecular docking simulations revealed that 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine binds to the active site of the enzyme acetylcholinesterase, a target associated with Alzheimer's disease. The trifluoromethyl groups were found to form hydrogen bonds with key residues in the enzyme's active site, enhancing the molecule's inhibitory potency. These findings highlight the importance of fluorinated scaffolds in the development of acetylcholinesterase inhibitors.

The pharmacokinetic properties of 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine have been evaluated in preclinical models. A 2024 study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and a long half-life, which are essential for its therapeutic application. The molecule's hydrophobicity, conferred by the trifluoromethyl groups, contributes to its ability to cross the blood-brain barrier, making it a potential candidate for central nervous system (CNS) disorders.

Despite its promising therapeutic potential, challenges remain in the development of 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine. One of the primary concerns is its potential toxicity, which requires further investigation. A 2023 study in Toxicological Sciences reported that the compound exhibited low acute toxicity in in vivo models, but long-term effects require more extensive evaluation. Additionally, the optimization of its chemical structure to enhance selectivity and minimize off-target effects remains a critical area of research.

In conclusion, 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with the strategic placement of trifluoromethyl groups, have positioned it as a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Ongoing research into its pharmacokinetic properties, toxicity, and structural optimization will be essential in translating its therapeutic potential into clinical applications.

As the field of medicinal chemistry continues to evolve, the exploration of fluorinated scaffolds like 2-Methoxy-4-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine will play a crucial role in the development of novel therapeutics. The integration of computational modeling, advanced synthetic methodologies, and in vivo studies will be vital in overcoming the challenges associated with its development. With continued research, this molecule has the potential to become a cornerstone in the treatment of complex diseases, offering new hope for patients worldwide.